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Compound Name: 4,4'-Butylidenebis(2,6-xylenol)
CAS No.: 82209-87-8
Cat. No.: B12649901
Get Quote
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Executive Summary & Scientific Rationale

Antioxidant NKF (Chemical Name: 2,2'-Methylenebis(4-methyl-6-cyclohexylphenol); CAS:
4066-02-8) is a premium, non-staining sterically hindered phenolic antioxidant.[1] Unlike amine-
based antioxidants that discolor upon oxidation, NKF maintains the aesthetic integrity of light-
colored and transparent dipped goods (e.g., medical gloves, catheters, threads).[1]

The Core Challenge: NKF is a hydrophobic crystalline powder with a melting point of ~125°C. It
cannot be added directly to aqueous natural rubber (NR) latex. Direct addition results in
"seeds" (undispersed agglomerates), pinholes in the final film, and zero protection against
oxidative degradation.

The Solution: This protocol details the transformation of NKF powder into a stable, sub-micron
50% Aqueous Dispersion using a high-shear ball-milling process, followed by its correct
integration into the latex compound lattice.[1]

Material Characterization: Antioxidant NKF[1][2]

Before compounding, verify the raw material specifications to ensure batch consistency.
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Property

Specification

Criticality

Chemical Name

2,2'-Methylenebis(4-methyl-6-
cyclohexylphenol)

Identity Verification

CAS Number 4066-02-8 Regulatory Compliance
) ] Purity Check (Yellowing
Appearance White crystalline powder o S
indicates pre-oxidation)
] ] Process Temperature Limit (Do
Melting Point > 125°C ) .
not melt during milling)
N _ Formulation Density
Specific Gravity ~1.08 g/cm?3 )
Calculation
) Primary Antioxidant (Radical Prevents chain scission &
Function

Scavenger)

crosslinking degradation

Protocol A: Preparation of 50% NKF Aqueous

Dispersion

Objective: To reduce NKF particle size from ~100 pm to < 5 um and encapuslate particles in a

surfactant shell for steric stabilization in the latex aqueous phase.

Formulation (Total Solids Content: ~50%)
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Ingredient Function Dry Weight (kg) Wet Weight (kg)
Antioxidant NKF Active Agent 100.0 100.0
Dispersing Agent
(e.g., Sodium salt of ] ] ]
) Electro-steric 4.0 (if powder) / varies
naphthalene sulphonic . 4.0 o
Stabilizer if liquid

acid condensate /
Tamol NN)

Wetting Agent (e.g.,
979 (€9 Surface Tension

Sodium Lauryl Sulfate 0.5 0.5
) Reducer
/ Potassium Oleate)

Bentonite Clay

] Anti-settling Agent 1.0 1.0
(Optional)
o ) ~105.0 (Adjust for
Deionized Water Continuous Phase
50% TSC)
Total 105.5 ~210.5

Step-by-Step Milling Procedure

e Slurry Preparation:
o Dissolve the Dispersing Agent and Wetting Agent in warm deionized water (40°C).

o Slowly add NKF powder while stirring with a high-speed disperser (Cowles blade) at 1000
RPM to create a pre-slurry. Ensure no dry pockets remain.

e Milling (Particle Size Reduction):

[e]

Transfer the pre-slurry to a Ball Mill (ceramic balls) or Pearl Mill (zirconia beads).

Ball Mill: Run for 24—-48 hours.

o

[¢]

Pearl Mill: Recirculate for 2—4 hours depending on chamber volume.
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o Critical Control Point: Maintain temperature < 50°C. NKF has a high MP, but excessive
heat can degrade the surfactant system.

e Quality Control (Self-Validation):

o Hegman Gauge Test: The dispersion must show a clean wipe below 5 microns. If
"scratches" appear above 5um, continue milling.

o pH Check: Adjust to pH 9.0-10.0 using 5% KOH solution to match the latex alkalinity.

Dispersion Workflow Diagram

Raw NKF Powder

(Hydrophobic)
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Stable 50% NKF Dispersion
(Ready for Latex)

Surfactant Solution

(Water + Dispersant + Wetting Agent)
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Figure 1: Workflow for converting hydrophobic NKF powder into a stable aqueous dispersion.

Protocol B: Compounding into Natural Rubber
Latex[1]

Objective: Incorporate the NKF dispersion into the latex lattice without destabilizing the colloid
(coagulation/shock).

Standard Compounding Order of Addition

Scientific Principle: Add stabilizers first to protect the rubber particles. Add Zinc Oxide
(activator) early to allow solubilization. Add Sulfur/Accelerators last to control pot-life.[1] Add
NKF Dispersion after stabilizers but before cure reagents.

Base Formulation (Parts per Hundred Rubber - phr):
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» Natural Rubber Latex (HA/LA): 100.0 (Dry)

o Stabilizer (KOH/Laurate): 0.3 - 0.5

» Antioxidant NKF Dispersion:0.5 - 1.5 (Optimal for aging protection)[1]
e Zinc Oxide: 0.5-1.0[1]

e Accelerators (ZDEC/ZDBC): 0.5-1.0

e Sulfur:05-1.5

Compounding Procedure

o Conditioning: Adjust Latex pH to 10.5-11.0 using dilute KOH.[2]

 Stabilization: Add surfactant/stabilizer solutions slowly. Stir for 10 mins.

e Antioxidant Addition:
o Filter the NKF Dispersion through a 100-mesh screen to remove any skin/crust.[1]
o Add slowly to the vortex of the stirring latex.

o Mechanism:[1][3][4] The surfactant shell of the NKF particles merges with the electrical
double layer of the rubber particles, ensuring uniform distribution.

o Cure Package Addition: Add Zinc Oxide, Accelerators, and Sulfur dispersions.[5]
o Maturation (Pre-vulcanization):
o Stir gently (30 RPM) for 24—-48 hours at 25°C.

o Why? This allows the chemicals to migrate into the rubber particles. Although NKF is
bulky, it must be uniformly distributed in the interstitial water phase to protect the film upon
drying and coalescence.

Compounding Logic Diagram

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://cymitquimica.com/cas/4066-02-8/
https://cymitquimica.com/cas/4066-02-8/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20103156871
https://cymitquimica.com/cas/4066-02-8/
https://cymitquimica.com/cas/4066-02-8/
https://www.researchgate.net/publication/257907366_Determination_of_polyolefin_additives_by_reversed-phase_liquid_chromatography
https://pubchem.ncbi.nlm.nih.gov/compound/Antioxidant-1010
https://rachanarubber.com/wp-content/uploads/2024/12/The-Selection-and-Use-of-Waterbased-Dispersions-in-Latex.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Raw NR Latex

(pH Adjusted)

r____,
—~~

35
e o
D
5

no
> =
O N
8 &
Z »

————————————

Stir 10 mins

2. Add NKF Dispersion
(0.5 - 1.5 phr)

Maturation Phase
(24-48h @ 25°C)

asting/Dipping

Drying & Curing

(NKF locks into matrix)

Mechanism of Action

Radical Scavenging:
NKF donates H atom to Peroxy Radical

Click to download full resolution via product page

Figure 2: Sequence of addition and integration of NKF into the latex matrix.
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Validation & Troubleshooting
Performance Validation

To verify the efficacy of the NKF compounding:

o Accelerated Aging: Prepare films and age at 70°C for 7 days (ISO 188).

o Success Criteria: Retention of Tensile Strength > 75%.

» Discoloration Test: Expose to UV light or NOx gases.

o Success Criteria: Delta E (Color change) < 2.0 (NKF should not yellow like BHT or amine

antioxidants).

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Sedimentation in Dispersion

Particle size too large (>10um)

or insufficient viscosity.[1]

Increase milling time. Add
0.2% Bentonite or Xanthan

Gum to the dispersion.

Latex Coagulation (Shock)

pH mismatch or rapid addition.

Ensure Dispersion pH is > 9.0.
Add dispersion very slowly to

the vortex.

Pinholes in Film

"Seeds" of undispersed NKF.

Filter dispersion through 200-
mesh before adding.[1] Check

Hegman gauge.

Blooming (White Powder on
Film)

Dosage too high (> 2.0 phr).

Reduce NKF dosage. NKF has
limited solubility in the rubber
matrix; excess will migrate to

surface.

References

e Bayer AG (Mobay).Vulkanox NKF Technical Data Sheet. Identified as 2,2'-Methylenebis(4-
methyl-6-cyclohexylphenol).[1][6][7][8][9]

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://cymitquimica.com/cas/4066-02-8/
https://cymitquimica.com/cas/4066-02-8/
https://cymitquimica.com/cas/4066-02-8/
https://patentimages.storage.googleapis.com/pdfs/US4624679.pdf
https://commonchemistry.cas.org/detail?cas_rn=4066-02-8
https://www.thegoodscentscompany.com/data/rw1516821.html
https://patentimages.storage.googleapis.com/a3/50/20/5eebc08c9b7b43/US4624679.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

* Google Patents.Antioxidant for rubber, latex and plastics compounding (US Patent
4,624,679). Mentions Vulkanox NKF usage and properties.

+ Blackley, D.C.Polymer Latices: Science and Technology. Vol 2. Chapman & Hall, 1997.[10]
(Standard text for latex compounding principles).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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